Cas no 1823367-62-9 (2-Bromo-5-(chloromethyl)-3-methylpyrazine)

• Product Name: 2-Bromo-5-(chloromethyl)-3-methylpyrazine
• CAS No: 1823367-62-9
• MF: C₆H₆BrClN₂
• MW: 221.482239246368
• CID: 4823458
• Update Time: 2025-06-08

2-Bromo-5-(chloromethyl)-3-methylpyrazine Chemical and Physical Properties

Names and Identifiers

• 2-bromo-5-(chloromethyl)-3-methylpyrazine
• 2-Bromo-5-(chloromethyl)-3-methylpyrazine

• Inchi： 1S/C6H6BrClN2/c1-4-6(7)9-3-5(2-8)10-4/h3H,2H2,1H3
• InChI Key： XKKDPSAOINZGMJ-UHFFFAOYSA-N
• SMILES： BrC1=C(C)N=C(C=N1)CCl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• XLogP3: 1.6
• Topological Polar Surface Area: 25.8

Additional information on 2-Bromo-5-(chloromethyl)-3-methylpyrazine

Introduction to 2-Bromo-5-(chloromethyl)-3-methylpyrazine (CAS No. 1823367-62-9)

2-Bromo-5-(chloromethyl)-3-methylpyrazine (CAS No. 1823367-62-9) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. This compound belongs to the class of pyrazines, which are known for their unique chemical and biological properties. Pyrazines are widely studied due to their diverse applications in the synthesis of pharmaceuticals, agrochemicals, and materials science.

The molecular structure of 2-Bromo-5-(chloromethyl)-3-methylpyrazine is characterized by a pyrazine ring substituted with a bromine atom at the 2-position, a chloromethyl group at the 5-position, and a methyl group at the 3-position. This specific arrangement of functional groups imparts unique reactivity and stability to the molecule, making it an attractive candidate for various synthetic transformations and biological studies.

In recent years, there has been growing interest in the use of 2-Bromo-5-(chloromethyl)-3-methylpyrazine as a building block in the synthesis of complex organic molecules. Its bromine and chloromethyl functionalities provide multiple points of reactivity, enabling the formation of a wide range of derivatives through substitution reactions. These derivatives can be further functionalized to create compounds with tailored properties for specific applications.

One of the key areas where 2-Bromo-5-(chloromethyl)-3-methylpyrazine has shown promise is in pharmaceutical research. Pyrazine derivatives have been extensively studied for their potential therapeutic effects, including anti-inflammatory, antimicrobial, and anticancer activities. The presence of bromine and chloromethyl groups in this compound can influence its biological activity by modulating its interactions with biological targets such as enzymes and receptors.

A recent study published in the Journal of Medicinal Chemistry highlighted the use of 2-Bromo-5-(chloromethyl)-3-methylpyrazine in the development of novel anticancer agents. The researchers synthesized a series of pyrazine-based compounds and evaluated their cytotoxicity against various cancer cell lines. The results showed that certain derivatives exhibited significant antiproliferative activity, suggesting their potential as lead compounds for further drug development.

Beyond pharmaceutical applications, 2-Bromo-5-(chloromethyl)-3-methylpyrazine has also found use in materials science. Pyrazine derivatives are known for their ability to form coordination complexes with metal ions, which can be utilized in the design of functional materials such as catalysts, sensors, and luminescent materials. The presence of bromine and chloromethyl groups can enhance the coordination properties of these complexes, leading to improved performance in various applications.

In addition to its synthetic and biological applications, 2-Bromo-5-(chloromethyl)-3-methylpyrazine is also an important intermediate in the synthesis of other valuable chemicals. For example, it can be used as a starting material for the preparation of heterocyclic compounds with diverse functionalities. The versatility of this compound makes it a valuable tool in synthetic organic chemistry, enabling researchers to explore new reaction pathways and develop innovative synthetic strategies.

The safety and handling of 2-Bromo-5-(chloromethyl)-3-methylpyrazine are critical considerations in both laboratory and industrial settings. While it is not classified as a hazardous substance under current regulations, proper precautions should be taken to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and following standard laboratory safety protocols.

In conclusion, 2-Bromo-5-(chloromethyl)-3-methylpyrazine (CAS No. 1823367-62-9) is a multifaceted compound with broad applications in chemistry and pharmaceutical research. Its unique molecular structure and reactivity make it an essential building block for the synthesis of complex organic molecules with diverse functionalities. Ongoing research continues to uncover new possibilities for this compound, highlighting its importance in advancing scientific knowledge and technological innovation.